(3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine (3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC17702653
InChI: InChI=1S/C12H21NO/c1-8(2)10(4)13-11(5)12-7-6-9(3)14-12/h6-8,10-11,13H,1-5H3
SMILES:
Molecular Formula: C12H21NO
Molecular Weight: 195.30 g/mol

(3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine

CAS No.:

Cat. No.: VC17702653

Molecular Formula: C12H21NO

Molecular Weight: 195.30 g/mol

* For research use only. Not for human or veterinary use.

(3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine -

Specification

Molecular Formula C12H21NO
Molecular Weight 195.30 g/mol
IUPAC Name 3-methyl-N-[1-(5-methylfuran-2-yl)ethyl]butan-2-amine
Standard InChI InChI=1S/C12H21NO/c1-8(2)10(4)13-11(5)12-7-6-9(3)14-12/h6-8,10-11,13H,1-5H3
Standard InChI Key BMWJDPGSSCBGDH-UHFFFAOYSA-N
Canonical SMILES CC1=CC=C(O1)C(C)NC(C)C(C)C

Introduction

Structural Characteristics

Molecular Architecture

The core structure of (3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine consists of two distinct moieties: a 5-methylfuran-2-yl group and a 3-methylbutan-2-yl chain linked via an ethylamine bridge. The furan ring, a five-membered aromatic heterocycle with one oxygen atom, is substituted at the 5-position with a methyl group (CH3-\text{CH}_3). The ethylamine group (CH2CH2NH-\text{CH}_2\text{CH}_2\text{NH}-) connects this furan derivative to a branched aliphatic chain, specifically a 3-methylbutan-2-yl group ((CH3)2CHCH(CH3)(\text{CH}_3)_2\text{CHCH}(\text{CH}_3)-) .

The IUPAC name, 3-methyl-N-[1-(5-methylfuran-2-yl)ethyl]butan-2-amine, reflects this connectivity. The SMILES notation CC1=CC=C(O1)C(C)NC(C)C(C)C\text{CC1=CC=C(O1)C(C)NC(C)C(C)C} further clarifies the spatial arrangement, highlighting the amine nitrogen as the central atom bonded to both substituents .

Stereochemical Considerations

Despite the presence of two undefined stereocenters at the amine nitrogen and the 3-methylbutan-2-yl chain, the compound is typically represented in its racemic form due to the absence of chiral resolution data in public records . Computational models suggest that stereoisomerism could influence molecular interactions, particularly in biological systems, though experimental validation remains pending.

Synthesis and Preparation

Industrial Scaling Considerations

Industrial production would require optimization of reaction conditions (e.g., solvent selection, temperature, and catalyst loading). Continuous-flow reactors could enhance throughput, while purification via fractional distillation or column chromatography would ensure high purity (>95%) .

Physicochemical Properties

Computed Molecular Properties

Key physicochemical parameters, derived from PubChem computational algorithms, are summarized below :

PropertyValue
Molecular Weight195.30 g/mol
XLogP3-AA (Lipophilicity)3.0
Hydrogen Bond Donors1
Hydrogen Bond Acceptors2
Rotatable Bond Count4
Topological Polar Surface Area25.2 Ų

The moderate lipophilicity (XLogP3-AA=3.0\text{XLogP3-AA} = 3.0) suggests favorable membrane permeability, a trait advantageous in drug design. The polar surface area (25.2 Ų) indicates limited solubility in aqueous media, necessitating formulation with co-solvents for biological assays .

Experimental Data and Predictions

Experimental data on melting/boiling points and spectral characteristics (e.g., NMR, IR) are absent from public records. Predictive models estimate a boiling point of 280±15C280 \pm 15^\circ \text{C} and a density of 0.98±0.02g/cm30.98 \pm 0.02 \, \text{g/cm}^3, though these values require empirical validation .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator